Cas no 71989-43-0 (H-Thr(tBu)-OMe.HCl)

H-Thr(tBu)-OMe·HCl is a protected derivative of threonine, where the hydroxyl group is tert-butylated (tBu) and the carboxyl group is methyl-esterified (OMe). This compound is commonly used in peptide synthesis to prevent unwanted side reactions during coupling steps. The tert-butyl protection enhances stability under acidic conditions, while the methyl ester facilitates solubility in organic solvents. The hydrochloride (HCl) salt form improves handling and storage. This reagent is particularly valuable in solid-phase peptide synthesis (SPPS) and solution-phase methods, offering controlled deprotection kinetics and compatibility with standard Fmoc/tBu strategies. Its high purity and consistent performance make it a reliable choice for complex peptide assembly.

H-Thr(tBu)-OMe.HCl structure

Product Name:H-Thr(tBu)-OMe.HCl

CAS No:71989-43-0

MF:C₉H₂₀ClNO₃

MW:225.713002204895

MDL:MFCD00077111

CID:95359

PubChem ID:16218568

Update Time:2025-10-17

H-Thr(tBu)-OMe.HCl Chemical and Physical Properties

Names and Identifiers

- O-tert-Butyl-L-threonine methyl ester hydrochloride
- H-Thr(tBu)-OMe.HCl
- (2S,3R)-Methyl 2-amino-3-(tert-butoxy)butanoate hydrochloride
- H-L-Thr(tBu)-OMe*HCl
- H-Thr(But)-OmeHCl
- H-THR(TBU)-OME HCL
- H-Thr(tBu)-OMe·HCl
- H-Thr(tBu)-OMe•HCl
- H-Thr(tBu)-OMe�HCl
- O-T-Butyl-L-Threonine Methyl Ester Hydrochlorid
- (O-t-Bu)-L-Thr-OMe
- 81655_ALDRICH
- 81655_FLUKA
- A7397
- AG-B-40419
- CTK3J1720
- H-Thr(But)-OMe*HCl
- KSC491O2B
- methyl O-(1,1-dimethylethyl)-L-threoninate hydrochloride
- O-t-butylthreonine methyl ester hydrochloride
- O-tert-butylthreonine methyl ester hydrochloride
- O-T-Butyl-L-Threonine Methyl Ester Hydrochloride
- L-Threonine, O-(1,1-dimethylethyl)-, methyl ester, hydrochloride
- H-Thr(tBU)-OMe hydrochloride
- H-Thr(t-Bu)-OMe*HCl;
- SDHKEUUZUMQSAD-HHQFNNIRSA-N
- 1173
- MDL： MFCD00077111
- Inchi： 1S/C9H19NO3.ClH/c1-6(13-9(2,3)4)7(10)8(11)12-5;/h6-7H,10H2,1-5H3;1H/t6-,7+;/m1./s1
- InChI Key： SDHKEUUZUMQSAD-HHQFNNIRSA-N
- SMILES： Cl.O([C@H](C)[C@@H](C(=O)OC)N)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 174
Topological Polar Surface Area: 61.6

Experimental Properties

Boiling Point: 289.8℃ at 760 mmHg

H-Thr(tBu)-OMe.HCl Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：2-8°C

H-Thr(tBu)-OMe.HCl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM119467-25g	O-tert-Butyl-L-threonine Methyl Ester Hydrochloride	71989-43-0	95%	25g	$102	2021-06-09
Chemenu	CM119467-100g	O-tert-Butyl-L-threonine Methyl Ester Hydrochloride	71989-43-0	95%	100g	$243	2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SI787-100g	H-Thr(tBu)-OMe.HCl	71989-43-0	97%	100g	1652.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SI787-20g	H-Thr(tBu)-OMe.HCl	71989-43-0	97%	20g	371.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SI787-25g	H-Thr(tBu)-OMe.HCl	71989-43-0	97%	25g	735CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SI787-5g	H-Thr(tBu)-OMe.HCl	71989-43-0	97%	5g	139.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SI787-1g	H-Thr(tBu)-OMe.HCl	71989-43-0	97%	1g	64CNY	2021-05-08
abcr	AB165156-1 g	O-t-Butyl-L-threonine methyl ester hydrochloride; .	71989-43-0		1g	€68.80	2022-06-11
abcr	AB165156-5 g	O-t-Butyl-L-threonine methyl ester hydrochloride; .	71989-43-0		5g	€74.10	2022-06-11
AAPPTec	AHT126-5g	H-Thr(tBu)-OMe HCl	71989-43-0		5g	$55.00	2024-07-19